molecular formula C12H14O2 B8663236 Benzaldehyde, 2-[(3-methyl-2-butenyl)oxy]- CAS No. 56074-73-8

Benzaldehyde, 2-[(3-methyl-2-butenyl)oxy]-

Cat. No.: B8663236
CAS No.: 56074-73-8
M. Wt: 190.24 g/mol
InChI Key: QMYNUASZONCCEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzaldehyde, 2-[(3-methyl-2-butenyl)oxy]- is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzaldehyde, 2-[(3-methyl-2-butenyl)oxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzaldehyde, 2-[(3-methyl-2-butenyl)oxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56074-73-8

Molecular Formula

C12H14O2

Molecular Weight

190.24 g/mol

IUPAC Name

2-(3-methylbut-2-enoxy)benzaldehyde

InChI

InChI=1S/C12H14O2/c1-10(2)7-8-14-12-6-4-3-5-11(12)9-13/h3-7,9H,8H2,1-2H3

InChI Key

QMYNUASZONCCEI-UHFFFAOYSA-N

Canonical SMILES

CC(=CCOC1=CC=CC=C1C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

244 g (2 mols) of salicylaldehyde in 400 ml of dimethylformamide are added dropwise to a suspension of 60 g (2 mols) of 80% strength sodium hydride in 2,000 ml of absolute dimethylformamide, while cooling and stirring. After one hour at room temperature, 312.9 g (2.1 mols) of dimethylallyl bromide are added dropwise, again at 0° C. The mixture is stirred at room temperature overnight and thereafter the solvent is largely evaporated off and the residue is carefully hydrolyzed. The product is extracted with three 400 mL portions of methylene chloride and the combined organic phases are washed with two 400 ml portions of water. After drying over sodium sulphate and stripping off the solvent, the residue which remains is distilled in vacuo. 334.4 g (88% of theory) of 2-(3-methyl-2-butenyloxy)-benzaldehyde of boiling point 110° C./10 mm Hg are obtained.
Quantity
244 g
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reactant
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0 (± 1) mol
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reactant
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400 mL
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solvent
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step One
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312.9 g
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reactant
Reaction Step Two

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